Cas no 21848-62-4 ((6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline)

(6aS)-1,2,9,10-Tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline is a tetrahydroprotoberberine alkaloid derivative with a rigid dibenzoquinoline framework. Its stereospecific (6aS) configuration ensures consistent molecular interactions, making it valuable for pharmacological and synthetic applications. The compound’s four methoxy groups enhance solubility in organic solvents while contributing to its electron-rich aromatic system, facilitating selective reactivity in cross-coupling or oxidation reactions. Its partially saturated structure offers stability without compromising versatility in derivatization. This compound serves as a key intermediate in the synthesis of bioactive alkaloids and is of interest in neuroscience research due to its structural similarity to dopamine receptor ligands. High purity grades are available for precision applications.
(6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline structure
21848-62-4 structure
Product Name:(6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline
CAS No:21848-62-4
MF:C20H23NO4
MW:341.40092587471
CID:1404258
PubChem ID:30835
Update Time:2025-06-08

(6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline Chemical and Physical Properties

Names and Identifiers

    • (6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline
    • (+)-norglausine
    • (-)-norglaucine
    • O,O-Dimethyllaurelliptine
    • Norglaucine
    • d-N-Norglaucine
    • (+)-norglaucine
    • AC1L1KCV
    • N-demethyl glaucine
    • 1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline
    • Laurelliptine, O,O'-dimethyl-
    • (+)-N-Norglaucine
    • 4H-Dibenzo(de,g)quinoline, 5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-, (S)-
    • Norglaucin
    • (+)-norglausine; (-)-norglaucine; O,O-Dimethyllaurelliptine; Norglaucine; d-N-Norglaucine; (+)-norglaucine; norglaucine; AC1L1KCV; N-demethyl glaucine; 1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline; Laurelliptine, O,O'-dimethyl-; (+)-N-Norglaucine; 4H-Dibenzo(de,g)quinoline, 5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-, (S)-; Norglaucin;
    • MZSUVQFIWWXTFR-AWEZNQCLSA-N
    • 21848-62-4
    • (6aS)-1, 2, 9, 10-tetramethoxy-5, 6, 6a, 7-tetrahydro-4H-dibenzo[de, g]quinoline
    • HY-N9339
    • DTXSID00176254
    • AKOS040763720
    • Laurelliptine, O,O'-dimethyl- (7CI)
    • CS-0159482
    • 1,2,9,10-Tetramethoxy-6a-alpha-noraporphine
    • CHEBI:181571
    • 6a-alpha-NORAPORPHINE, 1,2,9,10-TETRAMETHOXY-
    • DA-76264
    • Inchi: 1S/C20H23NO4/c1-22-15-9-12-7-14-18-11(5-6-21-14)8-17(24-3)20(25-4)19(18)13(12)10-16(15)23-2/h8-10,14,21H,5-7H2,1-4H3/t14-/m0/s1
    • InChI Key: MZSUVQFIWWXTFR-AWEZNQCLSA-N
    • SMILES: O(C)C1C(=CC2CCN[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)OC)OC

Computed Properties

  • Exact Mass: 341.16279
  • Monoisotopic Mass: 341.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.2064 (rough estimate)
  • Boiling Point: 477.03°C (rough estimate)
  • Refractive Index: 1.5614 (estimate)
  • PSA: 48.95

(6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN6849-5 mg
Norglaucine
21848-62-4 98%
5mg
¥ 5,320 2023-07-10
TargetMol Chemicals
TN6849-1 mL * 10 mM (in DMSO)
Norglaucine
21848-62-4 98%
1 mL * 10 mM (in DMSO)
¥ 5420 2023-09-15
TargetMol Chemicals
TN6849-5mg
Norglaucine
21848-62-4
5mg
¥ 5320 2024-07-19
TargetMol Chemicals
TN6849-1 ml * 10 mm
Norglaucine
21848-62-4
1 ml * 10 mm
¥ 5420 2024-07-19

Additional information on (6as)-1,2,9,10-tetramethoxy-5,6,6a,7-tetrahydro-4h-dibenzo[de,g]quinoline

(6aS)-1,2,9,10-Tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline: A Comprehensive Overview of Its Properties and Applications

The compound with CAS No 21848-62-4, known as (6aS)-1,2,9,10-Tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline, is a structurally unique alkaloid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This tetrahydroisoquinoline derivative exhibits a complex polycyclic framework with four methoxy substituents, contributing to its distinct physicochemical properties and potential biological activities. Researchers have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and cardiovascular systems.

In recent years, the scientific community has shown growing interest in dibenzoquinoline derivatives due to their diverse pharmacological profiles. The tetramethoxy substitution pattern in this compound enhances its lipophilicity, which is a critical factor for blood-brain barrier penetration—a property highly sought after in central nervous system drug development. Studies suggest that structurally similar compounds exhibit modulating effects on neurotransmitter systems, making them potential candidates for addressing conditions like neurodegenerative diseases and mood disorders, topics frequently searched in academic and medical databases.

From a chemical perspective, the 5,6,6a,7-tetrahydro-4H backbone of this molecule provides rigidity while maintaining sufficient flexibility for molecular interactions. The dibenzo[de,g]quinoline core offers extended π-conjugation, which not only influences its spectroscopic characteristics but also its potential as a fluorescent probe—an application area trending in materials science forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, with its four methoxy groups generating distinctive splitting patterns in proton NMR spectra.

The stereochemistry at the 6a position (denoted by the (6aS) prefix) is particularly noteworthy, as chirality often dictates biological activity. This aspect aligns with current pharmaceutical industry trends toward developing enantiomerically pure drugs, a subject generating numerous queries in drug development circles. Synthetic methodologies for this compound typically involve Pictet-Spengler cyclization or oxidative coupling strategies, with researchers continuously optimizing yields and enantioselectivity—process improvements that dominate recent patent literature.

Environmental and green chemistry considerations have also influenced recent studies on this compound. The methoxy groups, while enhancing stability, present challenges in metabolic degradation—a concern frequently raised in drug design discussions. Computational chemistry approaches, including molecular docking and QSAR modeling, are increasingly applied to predict its interactions with biological targets, reflecting the integration of AI tools in chemical research that many investigators currently explore.

In material science applications, the planar aromatic system of dibenzo[de,g]quinoline has been investigated for organic semiconductor applications. The compound's ability to form stable charge-transfer complexes makes it relevant to OLED technology development—a hot topic in renewable energy and display technology sectors. Its fluorescence properties, influenced by the tetramethoxy substitution, are being characterized for potential use in bioimaging, answering growing demands for non-invasive diagnostic tools.

Quality control protocols for CAS 21848-62-4 emphasize rigorous characterization due to the presence of multiple stereocenters. Chiral separation techniques and X-ray crystallography are often employed to confirm the (6aS) configuration, addressing purity concerns commonly raised in pharmaceutical manufacturing queries. Stability studies under various pH and temperature conditions are routinely conducted, as these data are crucial for formulation scientists searching for excipient compatibility information.

The compound's safety profile has been systematically evaluated through in vitro assays, with particular attention to cytochrome P450 interactions—a frequent search term in pharmacokinetics research. While not exhibiting extreme toxicity, proper handling protocols are recommended due to its potential as a photosensitizer, a precaution noted in several laboratory safety guidelines circulating in research institutions.

Emerging research directions include exploring the 1,2,9,10-tetramethoxy pattern's influence on epigenetic modulation, a cutting-edge area in oncology research generating substantial scientific inquiry. The compound's structural similarity to known DNA-intercalating agents has prompted investigations into its potential as a scaffold for anticancer agents, aligning with widespread interest in targeted cancer therapies.

From a commercial availability standpoint, (6aS)-1,2,9,10-Tetramethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline is typically supplied as a high-purity reference standard for research purposes. Suppliers often highlight its application in method development for alkaloid analysis—a frequent need in natural product chemistry laboratories. Storage recommendations generally specify protection from light and moisture, addressing stability concerns commonly searched by laboratory managers.

In summary, this multifaceted compound bridges several contemporary research themes—from CNS drug discovery to advanced materials development. Its structural complexity continues to challenge and inspire synthetic chemists, while its biological potential maintains relevance in pharmaceutical screening programs. As analytical techniques advance and biological targets become better characterized, CAS 21848-62-4 remains a compound of significant scientific interest, embodying the intersection of traditional alkaloid chemistry with modern therapeutic and technological applications.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk